Cas no 840480-54-8 (methyl 4-2-amino-3-(propylcarbamoyl)-1H-pyrrolo2,3-bquinoxalin-1-ylbenzoate)

• Product Name: methyl 4-2-amino-3-(propylcarbamoyl)-1H-pyrrolo2,3-bquinoxalin-1-ylbenzoate
• CAS No: 840480-54-8
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5437294
• Update Time: 2025-11-04

methyl 4-2-amino-3-(propylcarbamoyl)-1H-pyrrolo2,3-bquinoxalin-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl)benzoate
• methyl 4-2-amino-3-(propylcarbamoyl)-1H-pyrrolo2,3-bquinoxalin-1-ylbenzoate

• Inchi： 1S/C22H21N5O3/c1-3-12-24-21(28)17-18-20(26-16-7-5-4-6-15(16)25-18)27(19(17)23)14-10-8-13(9-11-14)22(29)30-2/h4-11H,3,12,23H2,1-2H3,(H,24,28)
• InChI Key： KQYYEBHAEUCXNY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C3C(C(C(NCCC)=O)=C2N)=NC2C(N=3)=CC=CC=2)C=C1

Additional information on methyl 4-2-amino-3-(propylcarbamoyl)-1H-pyrrolo2,3-bquinoxalin-1-ylbenzoate

Methyl 4-[2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoate: A Comprehensive Overview

Methyl 4-[2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoate (CAS No. 840480-54-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its intricate molecular structure, belongs to the pyrroloquinoxaline family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique pharmacological properties and structural versatility.

The compound's molecular formula and weight, along with its precise chemical structure, make it a subject of interest for synthetic chemists and drug developers. Its pyrroloquinoxaline core is a key feature that contributes to its ability to interact with various biological targets. This interaction is crucial for its potential use in developing new therapeutic agents, particularly in areas like cancer research and neurological disorders, which are currently hot topics in the scientific community.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of pyrroloquinoxaline derivatives?" This compound, with its 2-amino-3-(propylcarbamoyl) substituent, offers a promising answer. Its benzoate ester moiety further enhances its solubility and bioavailability, making it a candidate for oral drug formulations. These attributes align with the growing demand for bioavailable small molecules in drug discovery.

In recent years, the scientific community has shown a surge in interest toward quinoxaline-based compounds, as evidenced by the increasing number of publications and patents. The methyl 4-[2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoate stands out due to its potential to modulate specific enzymatic pathways. For instance, its pyrrolo[2,3-b]quinoxaline scaffold is being explored for its role in inhibiting kinases, a class of enzymes often targeted in oncology research.

Another trending topic in pharmaceutical research is the development of targeted therapies. The propylcarbamoyl group in this compound could be engineered to enhance its selectivity toward certain biological targets, reducing off-target effects. This is particularly relevant given the current focus on personalized medicine and precision drug delivery, which are frequently searched terms in AI-driven literature reviews.

The synthesis of methyl 4-[2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoate involves multi-step organic reactions, highlighting the importance of synthetic methodology optimization. Researchers are increasingly looking for efficient and scalable synthetic routes, as reflected in queries like "How to synthesize pyrroloquinoxaline derivatives?" and "What are the latest advances in heterocyclic chemistry?" The compound's synthesis often involves palladium-catalyzed cross-coupling reactions, a technique widely discussed in modern organic chemistry forums.

From a commercial perspective, the demand for high-purity research chemicals like this compound is on the rise. Pharmaceutical companies and academic institutions are seeking reliable suppliers who can provide CAS 840480-54-8 with stringent quality controls. This aligns with the broader trend of outsourcing specialized chemical synthesis, a topic frequently explored in industry reports and market analyses.

In conclusion, methyl 4-[2-amino-3-(propylcarbamoyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoate represents a fascinating intersection of chemistry and biology. Its potential applications in drug discovery, coupled with its unique structural features, make it a compound worth watching in the coming years. As research continues to uncover its full capabilities, this molecule may well become a cornerstone in the development of next-generation therapeutics.